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Compound of Interest

N-Methyl-(R)-salsolinol
Compound Name:
hydrobromide

Cat. No.: B12058073

Get Quote

Executive Safety Summary & Scientific Context

N-Methyl-(R)-salsolinol hydrobromide (NM(R)Sal) is not merely a chemical irritant; it is a

potent, endogenous neurotoxin utilized specifically to model Parkinson’s disease (PD) in
research. Unlike generic reagents, this compound is an enantioselective tetrahydroisoquinoline
that targets dopaminergic neurons in the substantia nigra, inducing apoptosis via mitochondrial
complex | inhibition and oxidative stress.

Critical Hazard Distinction: While standard Safety Data Sheets (SDS) often classify it primarily
as a Skin/Eye Irritant (H315, H319), its biological mechanism mimics MPTP toxicity.
Researchers must treat this substance with a biosafety level approaching that of known
neurodegenerative agents. Inhalation or systemic absorption can lead to cumulative
dopaminergic neurotoxicity.

Chemical Identity[1][2]

o |IUPAC Name: (1R)-1,2-dimethyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline hydrobromide
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e Synonyms: NM(R)Sal; (R)-1,2-Dimethyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline HBr[1]
o CAS Number: 59709-57-8 (Base form reference; specific salt CAS varies by vendor)
e Molecular Formula: C11H1sNO2z[2] - HBr

Mechanism of Toxicity (The "Why")

To understand the necessity of stringent PPE, one must understand the cellular cascade
triggered by exposure. NM(R)Sal oxidizes to form quinone species and hydroxyl radicals,
leading to DNA damage and apoptotic cell death.

Figure 1: Mechanism of N-Methyl-(R)-salsolinol Induced Neurotoxicity

Click to download full resolution via product page

Figure 1: The metabolic pathway illustrating how N-Methyl-(R)-salsolinol targets mitochondria
to induce oxidative stress and neuronal death [1, 2].

Personal Protective Equipment (PPE) Matrix

Standard "lab safety" is insufficient. The following matrix is designed to prevent all routes of
entry, specifically focusing on the prevention of micro-aerosol inhalation during weighing and

dermal absorption during solubilization.
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Protection Tier Equipment Specification & Rationale

Mandatory during powder
handling. If a certified fume
hood is unavailable (not

Respiratory N95 or P100 Respirator recommended), a full-face
respirator with P100 cartridges
is required to prevent

inhalation of neurotoxic dust.

Layer 1 (Inner): 4 mil Nitrile
(inspection layer).Layer 2
(Outer): 5-8 mil Nitrile (barrier
Dermal (Hands) Double Nitrile Gloves layer).Rationale: Prevents
permeation.[3][4][5] Change
outer gloves immediately upon

splash contact.

Standard safety glasses are

insufficient for powders that
Ocular Chemical Splash Goggles may become airborne.

Goggles provide a seal against

dust entry.

A standard cotton lab coat is
acceptable, but disposable
Tyvek sleeves are

Body Tyvek® Sleeves or Lab Coat
recommended when
solubilizing to prevent wrist-

gap exposure.

Critical: All weighing and open-

) ) container manipulation must
) ) Class Il Biosafety Cabinet or
Engineering E Hood occur here. The sash should
ume Hoo
be at the lowest working

height.

Operational Protocol: Handling & Solubilization
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Expert Insight: NM(R)Sal is prone to auto-oxidation, which not only degrades the compound
but generates reactive quinones. The following protocol ensures both safety and experimental
integrity.

Step 1: Storage & Preparation

o Storage: Store at -20°C in a desiccator. Protect from light.

o Equilibration: Allow the vial to warm to room temperature before opening to prevent
condensation, which accelerates degradation.

Step 2: Weighing (High Risk)

o Place the balance inside the fume hood.

Don double gloves and N95 respirator.

Use an anti-static gun if available to prevent powder scattering.

Weigh the solid into a pre-tared amber vial (light protection).

Clean Up: Wipe the balance area with a wet tissue (10% ethanol) immediately to capture any
invisible dust.

Step 3: Solubilization (The "Antioxidant" Technique)

To maintain stability and prevent neurotoxic oxidation products:
e Vehicle: Dissolve in water or saline.

 Stabilization: It is highly recommended to use degassed buffers or add an antioxidant like
ascorbic acid (0.1%) to the solvent prior to dissolution [3]. This prevents the formation of the
oxidized quinone form, which has different toxicological properties.

e Solubility: Soluble in water (warm if needed) and DMSO.

Step 4: Administration (In Vivolin Vitro)
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e In Vitro: Dissolve in DMSO stock, then dilute in culture media. Note: DMSO penetrates skin
rapidly; handle stocks with extreme caution.

« In Vivo: For stereotaxic injection, ensure the needle is wiped clean before removal from the
hood to prevent aerosolization of the droplet.

Emergency & Disposal Procedures
Spill Management

e Minor Powder Spill: Do not sweep (creates dust). Cover with wet paper towels (water or
ethanol) to dampen, then wipe up. Place waste in a sealed bag.

 Liquid Spill: Absorb with vermiculite or spill pads.

o Decontamination: Wash the area with a mild detergent followed by water.

Waste Disposal

Do not dispose of down the drain. This compound is a bioactive neurotoxin.[6]

e Solid Waste: Contaminated gloves, tissues, and weighing boats must be placed in a
hazardous chemical waste container labeled "Neurotoxic Solid Waste."

e Liquid Waste: Collect in a dedicated container for "Halogenated Organic Solvents" (due to
the HBr salt) or "Toxic Aqueous Waste," depending on the solvent used.
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Waste Generation

Identify Waste Type

(Solid (Powder/WipesD C_iquid (SolutionsD
Dampen with wet towel Segregate from
to prevent dust oxidizers

Hazardous Waste Bin
Label: 'Neurotoxin'

High-Temp Incineration

Figure 2: Safe Disposal Workflow for Neurotoxic Waste

Click to download full resolution via product page
Figure 2: Decision tree for the safe segregation and disposal of N-Methyl-(R)-salsolinol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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